6-benzyl-5-methyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 6-benzyl-5-methyl-2-(4-methylphenyl)-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C21H19N3O/c1-14-8-10-17(11-9-14)19-13-20-22-15(2)18(21(25)24(20)23-19)12-16-6-4-3-5-7-16/h3-11,13,23H,12H2,1-2H3
• InChI Key: SXCKUOBJADKNFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC3=NC(=C(C(=O)N3N2)CC4=CC=CC=C4)C
• Molecular Formula: C21H19N3O
• Molecular Weight: 329.4 g/mol

Description

6-benzyl-5-methyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family and has been extensively studied for its biological properties.

Mechanism of Action

The mechanism of action of 6-benzyl-5-methyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood. However, studies have shown that this compound can inhibit various enzymes such as COX-2 and MMP-9, which are involved in the inflammatory response and cancer progression. It has also been shown to inhibit the replication of viruses such as HIV and hepatitis C virus.
Biochemical and physiological effects:
6-benzyl-5-methyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to have various biochemical and physiological effects. Studies have shown that this compound can reduce the production of inflammatory cytokines such as TNF-α and IL-6. It has also been shown to reduce the expression of MMP-9 and inhibit the invasion and migration of cancer cells. Additionally, this compound has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-benzyl-5-methyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is its potential therapeutic applications. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, which makes it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 6-benzyl-5-methyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one. One of the directions is to investigate its potential as a therapeutic agent for various diseases such as cancer and viral infections. Another direction is to study its mechanism of action in more detail to understand how it exerts its biological effects. Additionally, future studies can focus on modifying the structure of this compound to improve its solubility and potency.

Synthesis Methods

The synthesis of 6-benzyl-5-methyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one can be achieved through various methods. One of the commonly used methods is the reaction of 5-methyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one with benzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Scientific Research Applications

6-benzyl-5-methyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. Studies have also shown that this compound can inhibit the growth of cancer cells and induce apoptosis in cancer cells.